Cas no 1803714-57-9 (1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1803714-57-9
• MF: C₁₁H₉BrClF₃O₂
• MW: 345.540172338486
• CID: 4973174
• Update Time: 2025-07-23

1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H9BrClF3O2/c1-6(17)10(12)7-2-3-9(8(4-7)5-13)18-11(14,15)16/h2-4,10H,5H2,1H3
• InChI Key： YTWPNIIYDQBCMH-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(CCl)C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one

Research Briefing on 1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one (CAS: 1803714-57-9)

The compound 1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one (CAS: 1803714-57-9) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the trifluoromethoxy and chloromethyl groups, make it a versatile building block for the development of pharmacologically active compounds. Researchers have explored its utility in the synthesis of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs.

One of the most significant breakthroughs involves the use of this compound in the development of targeted therapies for cancer. Preliminary in vitro studies have demonstrated its ability to modulate specific signaling pathways, leading to the inhibition of tumor cell proliferation. The presence of the bromo and chloro functional groups has been shown to enhance its reactivity, enabling efficient derivatization for structure-activity relationship (SAR) studies.

In addition to its potential in oncology, 1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one has been investigated for its antimicrobial properties. Recent publications have reported its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The trifluoromethoxy moiety is believed to contribute to its enhanced membrane permeability and stability, making it a promising candidate for further development.

The synthesis of this compound has also been optimized in recent studies. Advances in catalytic methods and green chemistry approaches have improved yields and reduced environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the efficient introduction of the bromo and chloromethyl groups, while minimizing unwanted byproducts.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic properties require further investigation. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-Bromo-1-(3-(chloromethyl)-4-(trifluoromethoxy)phenyl)propan-2-one (CAS: 1803714-57-9) represents a valuable scaffold in medicinal chemistry. Its diverse applications and potential for further optimization underscore its importance in the development of next-generation therapeutics. Future research should focus on elucidating its mechanism of action and expanding its therapeutic scope.